Methylcyclopentane
Methylcyclopentane
Methylcyclopentane, a naphthene hydrocarbon, has a tertiary carbon atom and also has greater reactivity towards chemical agents like sulphuric acid, fuming nitric acid, etc.
Methylcyclopentane appears as a colorless liquid. Insoluble in water and less dense than water. Flash point near 20°F. Very dangerous fire risk. Vapors may be narcotic and irritating. Used to make other chemicals.
Methylcyclopentane, also known as methylpentamethylene, belongs to the class of organic compounds known as cycloalkanes. These are saturated monocyclic hydrocarbons (with or without side chains). Methylcyclopentane exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Methylcyclopentane has been primarily detected in saliva. Within the cell, methylcyclopentane is primarily located in the membrane (predicted from logP). Methylcyclopentane is a potentially toxic compound.
Methylcyclopentane is a cycloalkane.
Methylcyclopentane appears as a colorless liquid. Insoluble in water and less dense than water. Flash point near 20°F. Very dangerous fire risk. Vapors may be narcotic and irritating. Used to make other chemicals.
Methylcyclopentane, also known as methylpentamethylene, belongs to the class of organic compounds known as cycloalkanes. These are saturated monocyclic hydrocarbons (with or without side chains). Methylcyclopentane exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Methylcyclopentane has been primarily detected in saliva. Within the cell, methylcyclopentane is primarily located in the membrane (predicted from logP). Methylcyclopentane is a potentially toxic compound.
Methylcyclopentane is a cycloalkane.
Brand Name:
Vulcanchem
CAS No.:
96-37-7
VCID:
VC20770017
InChI:
InChI=1S/C6H12/c1-6-4-2-3-5-6/h6H,2-5H2,1H3
SMILES:
CC1CCCC1
Molecular Formula:
C6H12
Molecular Weight:
84.16 g/mol
Methylcyclopentane
CAS No.: 96-37-7
Cat. No.: VC20770017
Molecular Formula: C6H12
Molecular Weight: 84.16 g/mol
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Specification
| Description | Methylcyclopentane, a naphthene hydrocarbon, has a tertiary carbon atom and also has greater reactivity towards chemical agents like sulphuric acid, fuming nitric acid, etc. Methylcyclopentane appears as a colorless liquid. Insoluble in water and less dense than water. Flash point near 20°F. Very dangerous fire risk. Vapors may be narcotic and irritating. Used to make other chemicals. Methylcyclopentane, also known as methylpentamethylene, belongs to the class of organic compounds known as cycloalkanes. These are saturated monocyclic hydrocarbons (with or without side chains). Methylcyclopentane exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Methylcyclopentane has been primarily detected in saliva. Within the cell, methylcyclopentane is primarily located in the membrane (predicted from logP). Methylcyclopentane is a potentially toxic compound. Methylcyclopentane is a cycloalkane. |
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| CAS No. | 96-37-7 |
| Molecular Formula | C6H12 |
| Molecular Weight | 84.16 g/mol |
| IUPAC Name | methylcyclopentane |
| Standard InChI | InChI=1S/C6H12/c1-6-4-2-3-5-6/h6H,2-5H2,1H3 |
| Standard InChI Key | GDOPTJXRTPNYNR-UHFFFAOYSA-N |
| SMILES | CC1CCCC1 |
| Canonical SMILES | CC1CCCC1 |
| Boiling Point | 161.2 °F at 760 mm Hg (NTP, 1992) 71.8 °C 71.8 °C @ 760 MM HG |
| Colorform | COLORLESS LIQUID |
| Flash Point | -11 °F (NTP, 1992) Less than 20 °F (less than -7 °C) (Closed Cup) |
| Melting Point | -224.3 °F (NTP, 1992) -142.5 °C -139.8°C |
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